Cas no 88982-87-0 (4-chloro-1,2-thiazole-5-carboxylic acid)

4-chloro-1,2-thiazole-5-carboxylic acid structure
88982-87-0 structure
Product Name:4-chloro-1,2-thiazole-5-carboxylic acid
CAS No:88982-87-0
MF:C4H2ClNO2S
MW:163.582178592682
MDL:MFCD19301176
CID:993495
PubChem ID:23361792
Update Time:2025-09-27

4-chloro-1,2-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-CHLORO-5-ISOTHIAZOLE CARBOXYLIC ACID
    • 4-chloro-1,2-thiazole-5-carboxylic acid
    • 4-Chloro-isothiazole-5-carboxylic acid
    • 4-Chlor-Isothiazol-5-carbonsaeure
    • 4-Chloro-5-Isothiazolecarboxylic Acid
    • 4-chloroisothiazole-5-carboxylic acid
    • 5-Isothiazolecarboxylic acid, 4-chloro-
    • AK314030
    • CS-0036599
    • DTXSID50633362
    • 4-chloroisothiazole-5-carboxylicacid
    • A923161
    • SB39640
    • SCHEMBL8307355
    • DS-11991
    • AKOS022504935
    • AMY18742
    • MFCD19301176
    • 88982-87-0
    • s11450
    • DB-332261
    • MDL: MFCD19301176
    • Inchi: 1S/C4H2ClNO2S/c5-2-1-6-9-3(2)4(7)8/h1H,(H,7,8)
    • InChI Key: ATQDAONQAQHTEM-UHFFFAOYSA-N
    • SMILES: ClC1C=NSC=1C(=O)O

Computed Properties

  • Exact Mass: 162.94900
  • Monoisotopic Mass: 162.9494772g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4
  • XLogP3: 1.5

Experimental Properties

  • Boiling Point: 187.3±33.0°C at 760 mmHg
  • PSA: 78.43000
  • LogP: 1.49470

4-chloro-1,2-thiazole-5-carboxylic acid Security Information

4-chloro-1,2-thiazole-5-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-chloro-1,2-thiazole-5-carboxylic acid Pricemore >>

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